Cas no 2171954-93-9 (2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171954-93-9
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 5777440
• PubChem ID: 165592040
• Update Time: 2025-07-16

2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2171954-93-9
• 2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1599344
• 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid

• Inchi： 1S/C11H19N3O4/c1-8(6-17-2)5-14-10(7-18-3)9(12-13-14)4-11(15)16/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： HEGUFWVPOKPJOS-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(COC)=C(CC(=O)O)N=N1

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid

Comprehensive Overview of 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171954-93-9)

In the realm of organic chemistry and pharmaceutical research, 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171954-93-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its triazole core and acetic acid moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its methoxy and methyl substituents contribute to its solubility and reactivity, making it a versatile candidate for drug discovery and material science.

The 1,2,3-triazole ring, a hallmark of this compound, is widely recognized for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. This feature aligns with current trends in click chemistry, a field that emphasizes efficient and selective molecular assembly. Researchers are particularly intrigued by the compound's potential role in designing small-molecule inhibitors or proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology and neurodegenerative disease research.

From a synthetic perspective, 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid can be synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method is favored for its high yield and mild reaction conditions, making it scalable for industrial applications. The compound's CAS No. 2171954-93-9 serves as a unique identifier in chemical databases, facilitating its traceability in patents and academic literature.

In the context of green chemistry, this compound's design reflects efforts to reduce environmental impact. The incorporation of methoxymethyl groups enhances biodegradability, addressing growing concerns about sustainable chemical synthesis. This aligns with the pharmaceutical industry's shift toward eco-friendly APIs (active pharmaceutical ingredients), a trend driven by regulatory pressures and consumer demand.

Recent studies have explored the compound's potential in drug delivery systems, leveraging its polar functional groups to improve solubility and bioavailability. Its acetic acid moiety allows for further derivatization, enabling the creation of prodrugs or conjugates with targeting ligands. Such applications are particularly relevant in the era of personalized medicine, where tailored therapeutics are in high demand.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid. These methods confirm its purity and structural integrity, critical for reproducibility in research. The compound's logP and pKa values, often queried in cheminformatics databases, provide insights into its pharmacokinetic properties.

As the scientific community continues to investigate heterocyclic compounds, this molecule stands out for its balance of complexity and functionality. Its relevance extends to agrochemicals and material science, where triazole derivatives are valued for their thermal stability and electronic properties. With ongoing advancements in computational chemistry, in silico modeling of this compound could unlock further applications.

In summary, 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171954-93-9) represents a promising scaffold for multidisciplinary research. Its structural features and synthetic accessibility position it at the intersection of medicinal chemistry, materials engineering, and sustainable science, making it a compound to watch in the coming years.